Cas no 2172496-62-5 (tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-methylidenebutyl)carbamate)

• Product Name: tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-methylidenebutyl)carbamate
• CAS No: 2172496-62-5
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 6023307
• PubChem ID: 165488558
• Update Time: 2025-05-21

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-methylidenebutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-methylidenebutyl)carbamate
• EN300-1274307
• 2172496-62-5
• tert-butyl N-[6-(aminomethyl)pyridin-3-yl]-N-(2-methylidenebutyl)carbamate

• Inchi： 1S/C16H25N3O2/c1-6-12(2)11-19(15(20)21-16(3,4)5)14-8-7-13(9-17)18-10-14/h7-8,10H,2,6,9,11,17H2,1,3-5H3
• InChI Key： HHOXRDMRNODVJE-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=NC(CN)=CC=1)CC(=C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.19467705g/mol
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.4Ų

Additional information on tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-methylidenebutyl)carbamate

Research Brief on tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-methylidenebutyl)carbamate (CAS: 2172496-62-5)

The compound tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-methylidenebutyl)carbamate (CAS: 2172496-62-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-methylidenebutyl)carbamate as a versatile intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the pyridine and carbamate moieties, make it a promising scaffold for the development of kinase inhibitors and other targeted therapies. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to efficiently produce derivatives of this compound for further biological evaluation.

In vitro and in vivo studies have demonstrated that derivatives of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-methylidenebutyl)carbamate exhibit potent inhibitory activity against specific protein kinases implicated in cancer and inflammatory diseases. For instance, a recent publication in the Journal of Medicinal Chemistry reported that a series of analogs derived from this scaffold showed nanomolar IC50 values against EGFR and JAK2 kinases, suggesting their potential as anticancer agents. These findings underscore the compound's significance in the development of targeted therapies.

Further investigations into the pharmacokinetic properties of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-methylidenebutyl)carbamate derivatives have revealed favorable drug-like characteristics, including good solubility and metabolic stability. Computational modeling studies have also provided insights into the binding modes of these compounds with their target proteins, facilitating the rational design of more potent and selective inhibitors. These advancements highlight the compound's utility in structure-based drug design.

In conclusion, tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-methylidenebutyl)carbamate (CAS: 2172496-62-5) represents a valuable chemical entity in medicinal chemistry, with promising applications in the development of kinase inhibitors and other therapeutic agents. Ongoing research efforts are expected to further elucidate its potential and expand its utility in drug discovery. This brief serves as a timely update for researchers and industry professionals engaged in the field of chemical biology and pharmaceutical sciences.